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Compound of Interest

N-Hydroxy-4-
Compound Name:
methylbenzenesulfonamide

Cat. No.: B178281

An In-Depth Technical Guide to N-Hydroxy-4-methylbenzenesulfonamide

This guide provides comprehensive technical information on N-Hydroxy-4-
methylbenzenesulfonamide, tailored for researchers, scientists, and professionals in drug
development. It covers the compound's fundamental properties and a detailed experimental
protocol for its synthesis.

Core Properties

N-Hydroxy-4-methylbenzenesulfonamide is a chemical compound with the CAS number
1593-60-8.[1][2][3] Its key molecular information is summarized in the table below.

Property Value Citations
Molecular Formula C7HONO3S [21[3114]
Molecular Weight 187.22 g/mol [3]
Physical Form Solid

Melting Point 126-128°C (decomposes) [11[3]

Synthesis Protocol
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A common method for the synthesis of N-Hydroxy-4-methylbenzenesulfonamide involves
the reaction of p-toluenesulfonyl chloride with hydroxylamine hydrochloride.[1][5]

Materials:

e p-Toluenesulfonyl chloride

o Hydroxylamine hydrochloride
e Magnesium oxide

e Methanol

o Water

o Tetrahydrofuran (THF)

e Anhydrous magnesium sulfate
» Diatomaceous earth
Procedure:

e Dissolve 7.2 g (86 mmol) of hydroxylamine hydrochloride in a solvent mixture of 30 mL of
methanol and 20 mL of water.[1]

e Add 5.1 g (129 mmol) of magnesium oxide to the solution and stir the mixture for 10 minutes.

[1]

o Separately, prepare a solution of 8 g (43 mmol) of p-toluenesulfonyl chloride in 300 mL of
tetrahydrofuran.[1]

e Add the p-toluenesulfonyl chloride solution to the hydroxylamine hydrochloride mixture.[1]
« Stir the reaction vigorously at room temperature.[1]

» Monitor the reaction's progress using thin-layer chromatography (TLC) until the starting
material is completely consumed.[1]
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» Upon completion, filter the reaction mixture through diatomaceous earth.[1]

e Dry the filtrate with anhydrous magnesium sulfate.[1]

o Concentrate the solution under reduced pressure to yield N-hydroxy-4-

methylbenzenesulfonamide as a white solid.[1] The reported yield for this procedure is

87.5%.[1]

Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of N-Hydroxy-4-

methylbenzenesulfonamide.
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Caption: Synthesis of N-Hydroxy-4-methylbenzenesulfonamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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